Cas no 59576-39-5 (2-(5-ethylpyridin-2-yl)-1-phenylethanone)

2-(5-ethylpyridin-2-yl)-1-phenylethanone structure
59576-39-5 structure
Product Name:2-(5-ethylpyridin-2-yl)-1-phenylethanone
CAS No:59576-39-5
MF:C15H15NO
MW:225.285703897476
CID:1619124
PubChem ID:255096
Update Time:2025-04-21

2-(5-ethylpyridin-2-yl)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(5-ethylpyridin-2-yl)-1-phenylethanone
    • AC1Q5F3Y
    • 2-(5-Aethyl-[2]pyridyl)-1-phenyl-aethanon
    • AC1L5RNT
    • AG-J-62607
    • 2-(5-ethyl-[2]pyridyl)-1-phenyl-ethanone
    • NSC80333
    • CTK5B0157
    • AR-1C8170
    • AC1Q5F3Y; 2-(5-Aethyl-[2]pyridyl)-1-phenyl-aethanon; AC1L5RNT; AG-J-62607; 2-(5-ethyl-[2]pyridyl)-1-phenyl-ethanone; NSC80333; CTK5B0157; AR-1C8170;
    • AKOS018303507
    • DTXSID70292096
    • NSC-80333
    • 59576-39-5
    • Inchi: 1S/C15H15NO/c1-2-12-8-9-14(16-11-12)10-15(17)13-6-4-3-5-7-13/h3-9,11H,2,10H2,1H3
    • InChI Key: JPVMFUBICIHAON-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC1C=CC(=CN=1)CC

Computed Properties

  • Exact Mass: 225.11500
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 3.06940
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